Cas no 2229441-29-4 (2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine
• CAS No: 2229441-29-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6259025
• PubChem ID: 165615082
• Update Time: 2025-06-09

2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine
• [2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropyl]methanamine
• 2229441-29-4
• EN300-1818078

• Inchi： 1S/C12H18N2/c1-8-4-5-14-10(6-8)11-9(7-13)12(11,2)3/h4-6,9,11H,7,13H2,1-3H3
• InChI Key： VLUKZQUARMULJF-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=C(C)C=CN=2)C1(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine

Recent Advances in the Study of 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine (CAS: 2229441-29-4)

The compound 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine (CAS: 2229441-29-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine may interact with specific receptors in the central nervous system, suggesting potential applications in the treatment of neurological disorders. Its structural features, including the cyclopropyl ring, contribute to its stability and bioavailability, making it a promising candidate for further investigation.

Recent synthetic approaches have optimized the production of this compound, enhancing yield and purity. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve stereochemical control, which is critical for its biological activity. These methodological advancements have facilitated more detailed studies of its pharmacokinetics and pharmacodynamics.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target pathways. For instance, research has shown that it exhibits selective binding to certain G-protein-coupled receptors (GPCRs), which are implicated in various disease states. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps, with a focus on structure-activity relationship (SAR) studies and preclinical evaluations. The integration of computational modeling and high-throughput screening is expected to accelerate these efforts.

In conclusion, 2,2-dimethyl-3-(4-methylpyridin-2-yl)cyclopropylmethanamine (CAS: 2229441-29-4) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties position it as a valuable candidate for further development. Continued exploration of its therapeutic potential and optimization of its synthetic routes will be critical in advancing this compound toward clinical applications.